Cas no 2171452-90-5 ((4R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171452-90-5
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6421862
• PubChem ID: 165813614
• Update Time: 2025-06-03

(4R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid
• 2171452-90-5
• EN300-1503529
• (4R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C24H26N2O5S/c1-2-15(11-22(27)26-14-32-13-21(26)23(28)29)25-24(30)31-12-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,25,30)(H,28,29)/t15?,21-/m0/s1
• InChI Key： YVWUTFMCROZHQK-FXMQYSIJSA-N
• SMILES： S1CN(C(CC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Additional information on (4R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid

(4R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid: A Comprehensive Overview

(4R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid, identified by the CAS number 2171452-90-5, is a complex organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound belongs to the class of thiazolidines, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a pentanoyl substituent makes this molecule unique and highly functional for various applications.

The structure of this compound is characterized by a thiazolidine ring system, which serves as a versatile scaffold for attaching various functional groups. The Fmoc group, a well-known protecting group in peptide synthesis, is attached via an amino linkage to the pentanoyl chain. This arrangement not only enhances the stability of the molecule but also provides opportunities for further chemical modifications. The (4R) configuration indicates the stereochemistry at the fourth carbon atom of the thiazolidine ring, which is critical for determining the compound's biological activity and selectivity.

Recent studies have highlighted the potential of thiazolidines as scaffolds for drug discovery due to their ability to modulate enzyme activity and interact with biological targets such as kinases and proteases. The Fmoc group, in particular, has been extensively used in solid-phase peptide synthesis (SPPS) to protect amino groups during the synthesis of complex peptides and proteins. The integration of Fmoc with a thiazolidine core in this compound opens new avenues for its application in peptide-based drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of Fmoc-amino acids with thiazolidine derivatives. The use of efficient coupling reagents and activation strategies ensures high yields and purity levels. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and enzymatic catalysis, to optimize the production process and reduce costs.

The biological activity of this compound has been evaluated in various assays, including enzyme inhibition studies and cell-based assays. Preliminary results suggest that it exhibits potent inhibitory activity against certain proteases, making it a promising candidate for anti-inflammatory and antiviral therapies. Furthermore, its ability to penetrate cellular membranes and interact with intracellular targets positions it as a potential lead compound for drug development.

From an environmental perspective, the synthesis and handling of this compound adhere to green chemistry principles by minimizing waste generation and using renewable resources where possible. The development of eco-friendly synthetic routes has become a priority in modern pharmaceutical research to reduce the ecological footprint of drug production.

In conclusion, (4R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid represents a cutting-edge molecule with diverse applications in drug discovery and biotechnology. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, underscores its potential as a valuable tool in advancing medical research.